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Compound of Interest

Compound Name: Cyanoacetylurea

Cat. No.: B075420 Get Quote

Essential Safety and Handling Guide for
Cyanoacetylurea
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Cyanoacetylurea. Adherence to these procedures is

vital for ensuring personal safety and proper disposal.

Hazard Identification and Classification
Cyanoacetylurea is classified with the following hazards:

Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 3 H301: Toxic if swallowed[1]

Skin irritation Category 2 H315: Causes skin irritation[1]

Eye irritation Category 2
H319: Causes serious eye

irritation[1]

Signal Word: Danger[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Cyanoacetylurea:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b075420?utm_src=pdf-interest
https://www.benchchem.com/product/b075420?utm_src=pdf-body
https://www.benchchem.com/product/b075420?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/C1101_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/C1101_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/C1101_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/C1101_EU_6N.pdf
https://www.benchchem.com/product/b075420?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be required for

splash hazards.

Protects against serious eye

irritation.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). A lab

coat or chemical-resistant

apron should be worn.

Prevents skin irritation.[1]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if dust or

aerosols are generated.

Prevents inhalation of

potentially harmful dust or

vapors.[2]

Hand Protection
Wear appropriate chemical-

resistant gloves.

Prevents skin contact and

irritation.[1]

Operational Plan: From Receipt to Disposal
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.[3]

2. Handling and Use:

Work in a designated area, preferably a chemical fume hood, to ensure adequate ventilation.

[2]

Avoid generating dust.

Do not eat, drink, or smoke in the handling area.[1]
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Wash hands thoroughly after handling the substance.[1]

Ensure an eyewash station and safety shower are readily accessible.

3. Disposal Plan:

All waste contaminated with Cyanoacetylurea must be treated as hazardous waste.

Dispose of the chemical and its container in accordance with local, state, and federal

regulations.[1]

Contact a licensed professional waste disposal service to arrange for pickup and disposal.[1]

Emergency Procedures
In Case of Exposure:

Exposure Route First Aid Measures

If Swallowed
Immediately call a POISON CENTER or

doctor/physician. Rinse mouth.[1]

In Case of Skin Contact

Take off all contaminated clothing immediately.

Wash off with soap and plenty of water. If skin

irritation occurs, get medical advice/attention.[1]

In Case of Eye Contact

Rinse with plenty of water. If contact lenses are

worn, remove them if it is easy to do so.

Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

If Inhaled

Remove the person to fresh air and keep them

comfortable for breathing. Get medical

advice/attention if you feel unwell.[1]

In Case of a Spill:

Evacuate non-essential personnel from the area.
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Wear appropriate PPE, including respiratory protection.

Prevent the spill from entering drains.[1]

Carefully sweep up the solid material, avoiding dust generation, and place it in a sealed

container for disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.
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Caption: Standard operating procedure for handling Cyanoacetylurea.
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Caption: Logical workflow for responding to a Cyanoacetylurea spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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